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Introduction

The Wnt signaling pathway is a critical regulator of embryonic development, tissue
homeostasis, and stem cell biology. Aberrant activation of this pathway is a hallmark of
numerous cancers, making it a key target for therapeutic intervention. WIKI4 is a small
molecule inhibitor that potently and specifically targets the Wnt/3-catenin signaling pathway.[1]
[2] It functions by inhibiting the enzymatic activity of Tankyrase (TNKS) 1 and 2, key enzymes in
the B-catenin destruction complex.[1][3][4] This inhibition leads to the stabilization of Axin
proteins, promoting the degradation of (3-catenin and subsequently downregulating the
expression of Wnt target genes.[1][5] These application notes provide detailed protocols for
researchers to effectively measure the impact of WIKI4 on Wnt target genes, encompassing
molecular, cellular, and functional assays.

Mechanism of Action of WIKI4

WIKI4's inhibitory effect on the canonical Wnt/p-catenin signaling pathway is initiated by its
binding to the adenosine subsite of the NAD+ binding groove of Tankyrase 1 and 2.[3] This
prevents the ADP-ribosylation of Axin, a crucial scaffolding protein in the [3-catenin destruction
complex. The stabilization of Axin enhances the formation and activity of this complex, which
includes Adenomatous Polyposis Coli (APC), Glycogen Synthase Kinase 3 (GSK3), and
Casein Kinase 1 (CK1). This complex then phosphorylates 3-catenin, marking it for
ubiquitination and subsequent proteasomal degradation. By preventing 3-catenin accumulation
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and nuclear translocation, WIKI4 effectively suppresses the transcription of Wnt target genes.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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